Molecular tubes and capsules Part III.† The first X-ray crystallographic evidence of a cyclic aniline trimer via self-complementary N–H⋯π interactions: the aniline inclusion both inside and outside the macrocyclic cavity‡§

CrystEngComm Pub Date: 2008-02-08 DOI: 10.1039/B718306B

Abstract

Cyclic aniline trimers are found, for the first time, in the hydrophobic void space formed by a pyromellitic diimide-based macrocycle in the solid state, where self-complementary N–H⋯π interactions play an important role in the formation of the trimers.

Graphical abstract: Molecular tubes and capsules Part III. The first X-ray crystallographic evidence of a cyclic aniline trimer via self-complementary N–H⋯π interactions: the aniline inclusion both inside and outside the macrocyclic cavity
Molecular tubes and capsules        
        
Part III.† The first X-ray crystallographic evidence of a cyclic aniline trimer via self-complementary N–H⋯π interactions: the aniline inclusion both inside and outside the macrocyclic cavity‡§
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